Cas no 856703-83-8 (Des1-(4,4-difluorocyclohexanecarboxamido)-1-phenylpropyl-3-hydroxymethyl Maraviroc)

• Product Name: Des1-(4,4-difluorocyclohexanecarboxamido)-1-phenylpropyl-3-hydroxymethyl Maraviroc
• CAS No: 856703-83-8
• MF: C₁₃H₂₂N₄O
• MW: 250.339982509613
• CID: 717582
• PubChem ID: 46781122
• Update Time: 2025-07-12

Des1-(4,4-difluorocyclohexanecarboxamido)-1-phenylpropyl-3-hydroxymethyl Maraviroc Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-3-methanol,4-(3-exo)-8-azabicyclo[3.2.1]oct-3-yl-5-(1-methylethyl)-
• Des[1-(4,4-difluorocyclohexanecarboxamido)-1-phenylpropyl]-3-hydroxymethyl Maraviroc
• 4-(3-Exo)-8-azabicyclo[3.2.1]oct-3-yl-5-(1-methylethyl)-4H-1,2,4-triazole-3-methanol
• DTXSID00675792
• [4-(8-Azabicyclo[3.2.1]octan-3-yl)-5-(propan-2-yl)-4H-1,2,4-triazol-3-yl]methanol
• 856703-83-8
• AKOS030255720
• [4-(8-azabicyclo[3.2.1]octan-3-yl)-5-propan-2-yl-1,2,4-triazol-3-yl]methanol
• (4-{8-azabicyclo[3.2.1]octan-3-yl}-5-(propan-2-yl)-4H-1,2,4-triazol-3-yl)methanol
• Des1-(4,4-difluorocyclohexanecarboxamido)-1-phenylpropyl-3-hydroxymethyl Maraviroc

• Inchi： 1S/C13H22N4O/c1-8(2)13-16-15-12(7-18)17(13)11-5-9-3-4-10(6-11)14-9/h8-11,14,18H,3-7H2,1-2H3
• InChI Key： LPYSKZZVODVGAC-UHFFFAOYSA-N
• SMILES： OCC1=NN=C(C(C)C)N1C1CC2CCC(C1)N2

Computed Properties

• Exact Mass: 250.17900
• Monoisotopic Mass: 250.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.41
• Melting Point: 65-73°C, recrystallized ~85°C, melts at 191-193°C
• Boiling Point: 449.7°C at 760 mmHg
• Flash Point: 225.8°C
• Refractive Index: 1.7
• PSA: 62.97000
• LogP: 1.67810

Des1-(4,4-difluorocyclohexanecarboxamido)-1-phenylpropyl-3-hydroxymethyl Maraviroc Security Information

• Storage Condition：-20°C Freezer, Under inert atmosphere